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The closure of surgical incisions is a critical step in ensuring optimal wound healing and
minimizing postoperative complications. While traditional methods like sutures and staples
have been the standard of care, tissue adhesives, particularly enbucrilate (n-butyl
cyanoacrylate), have emerged as a prominent alternative. This guide provides a
comprehensive comparison of the long-term outcomes associated with enbucrilate use in
surgical incisions, supported by experimental data and detailed methodologies.

Comparative Analysis of Long-Term Outcomes

Enbucrilate has been evaluated against standard closure methods in various surgical
contexts, with long-term follow-up assessing cosmetic outcomes, complication rates, and
patient satisfaction.

Cosmetic Outcome

The aesthetic result of a surgical incision is a significant factor for patient satisfaction. Several
studies have compared the cosmetic appearance of wounds closed with enbucrilate versus
traditional sutures, often yielding comparable or occasionally superior results for the tissue
adhesive.[1][2] However, some meta-analyses suggest that while early cosmetic outcomes may
favor cyanoacrylate tissue adhesives (CTAs), sutures might lead to better cosmetic outcomes
in the longer term (beyond 3 months).[3]
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Table 1: Comparison of Cosmetic Outcomes (Enbucrilate vs. Sutures)

Study/Analysis

Follow-up Duration

Assessment Scale

Finding

Meta-analysis (2023)
[3]

< 1 month

Wound Registry Scale

CTAs showed better

cosmetic outcomes.

Meta-analysis (2023)
[3]

>1 to <3 months

Visual Analog Scale
(VAS)

Comparable cosmetic
outcomes between

CTAs and sutures.

Meta-analysis (2023)
[3]

>3 to 12 months

Patient and Observer
Scar Assessment
Scale (POSAS)

Sutures demonstrated
superior cosmetic

outcomes.

Randomized Enbucrilate showed
Controlled Trial (2020) Long-term Not specified cosmetically better
[1] scars than sutures.[1]
No significant
difference in scar
Randomized Surgeon, independent  width or satisfaction
Controlled Trial (2014)  Not specified reviewer, and patient ratings between
[4] satisfaction enbucrilate, another
tissue adhesive, and
sutures.[4]
No significant
Randomized VAS, modified difference in wound
Controlled Trial (2017) 3 months Hollander Wound appearance between

[2]

Evaluation Score

cyanoacrylate
adhesives and

sutures.[2]

Complication Rates

Long-term complications such as wound infection, dehiscence (wound separation), and

necrosis are critical safety endpoints. Studies generally indicate that enbucrilate has a

comparable or lower incidence of wound infection compared to sutures, which may be
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attributed to its bacteriostatic properties.[1][5][6] However, some systematic reviews have
suggested a slightly increased risk of wound dehiscence with tissue adhesives.[7]

Table 2: Comparison of Long-Term Complication Rates (Enbucrilate vs. Sutures)

o Enbucrilate Statistical
Complication Suture Group L Source
Group Significance
Wound Infection
16% 23% o
Study 1[1] ) ) ) ] Not significant [1]
(inflammation) (inflammation)
1% (infection 4% (infection o
Study 2[8] ) ] ] ] Not significant [8]
with dehiscence)  with dehiscence)
Study 3[5] 0% 3 cases - [5]
Wound
Dehiscence
16.67% (2
Study 1[5] 25% (3 cases) - [5]
cases)
Statistically
Meta-analysis[7] Increased risk - significant (RR [7]
3.29)
Necrosis
Study 1[5] No cases No cases - [5]

Patient-Reported Outcomes

Patient satisfaction is a multifaceted outcome influenced by factors such as pain, convenience,
and the final cosmetic result. Several studies indicate higher patient satisfaction with
enbucrilate, often due to less postoperative pain and the absence of a need for suture
removal.[2][9][10]

Table 3: Comparison of Patient-Reported Outcomes (Enbucrilate vs. Sutures)
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Enbucrilate -~
Outcome Suture Group Finding Source
Group
Enbucrilate
) Significantly less group became
Postnatal Pain i ) ) )
o pain while More pain pain-free sooner [9]
(Episiotomy) )
walking (mean 18 vs. 25
days, P<0.01).
Time to Resume .
) Statistically
Pain-Free .
Mean 34 days Mean 52 days significant 9]
Intercourse
o (P<0.001).
(Episiotomy)
Patient Rated
Satisfaction significantly Lower rating P <.0001 [10]

(Breast Surgery) higher

Patients spent

Patient less time caring
Satisfaction (Skin ~ More satisfied Less satisfied for wounds [2]
Cancer Excision) closed with

adhesives.[2]

Tensile Strength

The tensile strength of a closed wound is a measure of its ability to resist rupture. While a
critical factor in the immediate postoperative period, its long-term implications relate to the
durability of the scar. Studies on the tensile strength of cyanoacrylate adhesives have shown
varied results, with some indicating it is comparable to sutures, while others suggest it may be
lower, especially in the early stages of healing.[11][12] One study found that the difference in
strength of closure between skin glue and subcuticular absorbable sutures was not statistically
significant.[11] However, another concluded that wound closures with cyanoacrylate tissue
adhesive alone had less tensile strength at 4 days than those closed with sutures.[12]

Experimental Protocols
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A clear understanding of the methodologies used to assess these long-term outcomes is
crucial for interpreting the data.

Assessment of Cosmetic Appearance

e Vancouver Scar Scale (VSS): This is a widely used scale to assess burn scars but is also
adapted for surgical scars. It evaluates four parameters:

[¢]

Vascularity: Scored from 0 (normal) to 3 (purple).

[e]

Pigmentation: Scored from 0 (normal) to 2 (hyperpigmented).

o

Pliability: Scored from 0 (normal) to 5 (contracture).

[¢]

Height: Scored from 0O (flat) to 3 (>5 mm). The total score ranges from 0 to 13, with a
higher score indicating a more severe scar.[3][9]

» Hollander Wound Evaluation Scale (HWES): This scale assesses six characteristics, with
each being scored as either present (1) or absent (0). The total score is the sum of these
individual scores, with a lower score indicating a better cosmetic outcome. The
characteristics include:

o Step-off of borders

o Contour irregularities

o Margin separation >2mm
o Edge inversion

o Excessive inflammation

o Overall appearance (a 100-mm visual analog scale is often used for this component).[13]
[14]

e Visual Analog Scale (VAS): Patients or clinicians rate the cosmetic appearance of the scar
on a 100-mm line, where O represents the worst possible scar and 100 represents the best
possible scar.[2]
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Assessment of Tensile Strength

The tensile strength of a healed incision is typically measured ex vivo using a tensiometer. The
general protocol is as follows:

o Sample Preparation: A strip of excised tissue containing the healed incision is prepared. The
dimensions of the tissue strip are standardized.[5]

e Mounting: The tissue strip is mounted between two clamps of the tensiometer.

o Testing: The tensiometer applies a controlled pulling force to the tissue strip at a constant
rate of elongation until the wound disrupts.[5]

o Data Acquisition: The force required to disrupt the wound (peak load) and the amount of
elongation are recorded. This data is used to calculate the tensile strength.

Visualizing the Research Process

The following diagrams illustrate a typical experimental workflow for a clinical trial comparing
enbucrilate to sutures and the logical relationship of factors influencing long-term outcomes.
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Caption: Experimental workflow of a randomized controlled trial.
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Caption: Factors influencing long-term outcomes.

Conclusion

Enbucrilate presents a valuable alternative to traditional sutures for the closure of surgical
incisions, offering benefits such as faster application time, reduced postoperative pain, and
potentially lower infection rates.[1][5][10] Long-term cosmetic outcomes are often comparable
to sutures, although some evidence suggests sutures may be superior after several months.[1]
[3] The risk of wound dehiscence may be slightly elevated with tissue adhesives.[7] The choice
of wound closure method should be tailored to the specific surgical site, the tension on the
wound edges, and patient factors. For low-tension wounds, enbucrilate is a safe and effective
option with high patient satisfaction.[5][6] Further long-term, large-scale randomized controlled
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trials are warranted to continue delineating the specific indications for which enbucrilate
provides optimal outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671268#long-term-outcomes-of-enbucrilate-use-in-
surgical-incisions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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